Cas no 1251690-26-2 (N-cyclohexyl-N-methyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide)

• Product Name: N-cyclohexyl-N-methyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• CAS No: 1251690-26-2
• MF: C₁₈H₂₇N₃O₄S
• MW: 381.489683389664
• CID: 6260366
• PubChem ID: 49667000
• Update Time: 2025-11-03

N-cyclohexyl-N-methyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-N-methyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• N-cyclohexyl-N-methyl-2-[2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
• 1251690-26-2
• AKOS021815262
• N-cyclohexyl-N-methyl-2-(2-oxo-5-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide
• VU0625557-1
• F3406-9417
• N-cyclohexyl-N-methyl-2-(2-oxo-5-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide

• Inchi： 1S/C18H27N3O4S/c1-19(15-7-3-2-4-8-15)18(23)14-20-13-16(9-10-17(20)22)26(24,25)21-11-5-6-12-21/h9-10,13,15H,2-8,11-12,14H2,1H3
• InChI Key： QRPUBTJLXOTAHC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(N(C=1)CC(N(C)C1CCCCC1)=O)=O)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 381.17222752g/mol
• Monoisotopic Mass: 381.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-cyclohexyl-N-methyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide

Comprehensive Analysis of N-cyclohexyl-N-methyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide (CAS No. 1251690-26-2)

The compound N-cyclohexyl-N-methyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide (CAS No. 1251690-26-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the pyrrolidine-1-sulfonyl moiety and the 1,2-dihydropyridin-1-yl core, make it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its sulfonamide group, which is often associated with bioactive properties.

In recent years, the demand for novel sulfonyl-containing compounds has surged, driven by their versatility in medicinal chemistry. The CAS No. 1251690-26-2 compound stands out due to its hybrid structure, combining a cyclohexyl group with a methyl substituent, which may enhance its pharmacokinetic profile. This aligns with current trends in the pharmaceutical industry, where long-tail keywords like "sulfonamide-based drug candidates" and "cyclic amide derivatives" are frequently searched in academic and industrial databases.

One of the most intriguing aspects of N-cyclohexyl-N-methyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide is its potential role in targeting specific protein-protein interactions. With the rise of precision medicine and AI-driven drug design, compounds like this are being scrutinized for their ability to bind to allosteric sites or disrupt pathological pathways. The 1,2-dihydropyridin-1-yl scaffold, in particular, is a hot topic in computational chemistry circles, as it offers a balance of rigidity and flexibility for molecular docking studies.

From a synthetic perspective, the preparation of CAS No. 1251690-26-2 involves multi-step organic transformations, including sulfonylation and amidation reactions. These processes are often optimized using green chemistry principles, reflecting the growing emphasis on sustainable practices in chemical manufacturing. Searches for "eco-friendly synthesis of sulfonamides" and "scalable amide bond formation" have spiked in recent years, underscoring the relevance of this compound to contemporary research agendas.

The physicochemical properties of N-cyclohexyl-N-methyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide also warrant discussion. Its logP value, solubility profile, and stability under physiological conditions are critical parameters for drug-likeness assessments. These metrics are frequently queried in QSAR (Quantitative Structure-Activity Relationship) studies, which are essential for predicting bioavailability and toxicity. The compound's pyrrolidine-sulfonyl linkage may contribute to its membrane permeability, a feature highly sought after in CNS-targeting therapeutics.

In the context of biochemical assays, this compound has shown promise in preliminary screenings for kinase inhibition and protease modulation. Such findings align with the broader interest in small-molecule inhibitors, a trending topic in cancer research and neurodegenerative disease studies. The 1,2-dihydropyridin-1-ylacetamide framework is particularly noteworthy, as it resembles pharmacophores found in several FDA-approved drugs, making it a valuable scaffold for structure-activity relationship (SAR) explorations.

Looking ahead, the potential applications of CAS No. 1251690-26-2 extend beyond traditional small-molecule therapeutics. Its structural complexity makes it a candidate for proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules. These innovative approaches, often searched under terms like "next-generation drug modalities," highlight the compound's versatility in addressing unmet medical needs.

In summary, N-cyclohexyl-N-methyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide represents a fascinating intersection of synthetic chemistry and biomedical research. Its multi-functional design and relevance to current drug discovery paradigms ensure its continued prominence in scientific literature and patent filings. As the field evolves, this compound is poised to play a pivotal role in advancing our understanding of molecular targeting and therapeutic innovation.